Cas no 120503-52-8 (Adenosine,2',3'-dideoxy-N,N-diethyl- (9CI))

Adenosine,2',3'-dideoxy-N,N-diethyl- (9CI) structure
120503-52-8 structure
Product Name:Adenosine,2',3'-dideoxy-N,N-diethyl- (9CI)
CAS No:120503-52-8
MF:C14H21N5O2
MW:291.348842382431
CID:148856
PubChem ID:452957
Update Time:2025-04-19

Adenosine,2',3'-dideoxy-N,N-diethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine,2',3'-dideoxy-N,N-diethyl- (9CI)
    • [(2S,5R)-5-[6-(diethylamino)purin-9-yl]oxolan-2-yl]methanol
    • AC1L9QNR
    • Adenosine, 2',3'-dideoxy-N,N-diethyl-
    • AG-D-44777
    • CTK4B1906
    • N-6 Diethyl ddA deriv.
    • 120503-52-8
    • DTXSID60152892
    • [(2S,5R)-5-[6-(diethylamino)-9H-purin-9-yl]oxolan-2-yl]methanol
    • 9-beta-D-2',3'-Dideoxyribofuranosyl N(6)-diethylaminopurine
    • 9-.beta.-D-2',3'-Dideoxyribofuranosyl N(6)-diethylaminopurine
    • [(2S,5R)-5-[6-(diethylamino)purin-9-yl]tetrahydrofuran-2-yl]methanol
    • ((2S,5R)-5-(6-(Diethylamino)-9H-purin-9-yl)tetrahydrofuran-2-yl)methanol
    • Inchi: 1S/C14H21N5O2/c1-3-18(4-2)13-12-14(16-8-15-13)19(9-17-12)11-6-5-10(7-20)21-11/h8-11,20H,3-7H2,1-2H3/t10-,11+/m0/s1
    • InChI Key: NOOVTHQNOQTLPR-WDEREUQCSA-N
    • SMILES: O1[C@H](CO)CC[C@@H]1N1C=NC2C(=NC=NC1=2)N(CC)CC

Computed Properties

  • Exact Mass: 291.16952493g/mol
  • Monoisotopic Mass: 291.16952493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 76.3Ų
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